4-benzyl-1-{3-[1-(1,4-dithiepan-6-yl)-4-piperidinyl]propanoyl}piperidine

• IUPAC Name: 1-(4-benzylpiperidin-1-yl)-3-[1-(1,4-dithiepan-6-yl)piperidin-4-yl]propan-1-one
• InChI: InChI=1S/C25H38N2OS2/c28-25(27-14-10-23(11-15-27)18-22-4-2-1-3-5-22)7-6-21-8-12-26(13-9-21)24-19-29-16-17-30-20-24/h1-5,21,23-24H,6-20H2
• InChI Key: ZNDWCCBUVMPUSG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CCC(=O)N2CCC(CC2)CC3=CC=CC=C3)C4CSCCSC4
• Molecular Formula: C25H38N2OS2
• Molecular Weight: 446.7 g/mol

Description

4-benzyl-1-{3-[1-(1,4-dithiepan-6-yl)-4-piperidinyl]propanoyl}piperidine is a chemical compound used in scientific research to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. It is a piperidine derivative that has been synthesized using various methods and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of 4-benzyl-1-{3-[1-(1,4-dithiepan-6-yl)-4-piperidinyl]propanoyl}piperidine is not fully understood. However, it has been proposed that it acts on various neurotransmitter systems in the brain, including dopamine, serotonin, and glutamate. It may also modulate the activity of certain ion channels and receptors.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to reduce inflammation and oxidative stress in animal models of neurodegenerative diseases. It has also been shown to decrease pain sensitivity and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 4-benzyl-1-{3-[1-(1,4-dithiepan-6-yl)-4-piperidinyl]propanoyl}piperidine in lab experiments is its potential therapeutic applications. It may be useful in developing new treatments for neurodegenerative diseases and other conditions. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are several future directions for research on 4-benzyl-1-{3-[1-(1,4-dithiepan-6-yl)-4-piperidinyl]propanoyl}piperidine. One area of interest is its potential use in the treatment of neurodegenerative diseases. Further studies are needed to determine its efficacy and safety in humans. Another area of research is its mechanism of action, which could lead to the development of new drugs with similar properties. Additionally, more studies are needed to investigate its effects on other neurotransmitter systems and ion channels.

Synthesis Methods

The synthesis of 4-benzyl-1-{3-[1-(1,4-dithiepan-6-yl)-4-piperidinyl]propanoyl}piperidine has been reported in the literature using different approaches. One such method involves the reaction of 1-(1,4-dithiepan-6-yl)piperidine with 3-(4-benzyloxyphenyl)propanoic acid in the presence of a coupling agent such as HATU or PyBOP. The resulting intermediate is then treated with piperidine and triethylamine to afford the final product.

Scientific Research Applications

4-benzyl-1-{3-[1-(1,4-dithiepan-6-yl)-4-piperidinyl]propanoyl}piperidine has been used in various scientific research studies to investigate its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antipsychotic properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.